molecular formula C15H25ClN2O3 B13354607 2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol

2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol

Cat. No.: B13354607
M. Wt: 316.82 g/mol
InChI Key: UVRMOOYHBCUQDC-UHFFFAOYSA-N
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Description

This compound features a benzyl core substituted with chloro (Cl), isopropoxy (OCH(CH₃)₂), and methoxy (OCH₃) groups. Its structure includes a secondary amine linked to an ethylaminoethanol chain, forming a bidentate ligand system. While direct pharmacological data for this compound are unavailable, structural analogs provide insights into its properties and applications .

Properties

Molecular Formula

C15H25ClN2O3

Molecular Weight

316.82 g/mol

IUPAC Name

2-[2-[(3-chloro-5-methoxy-4-propan-2-yloxyphenyl)methylamino]ethylamino]ethanol

InChI

InChI=1S/C15H25ClN2O3/c1-11(2)21-15-13(16)8-12(9-14(15)20-3)10-18-5-4-17-6-7-19/h8-9,11,17-19H,4-7,10H2,1-3H3

InChI Key

UVRMOOYHBCUQDC-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=C(C=C1Cl)CNCCNCCO)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 3-chloro-4-isopropoxy-5-methoxybenzylamine with ethylene diamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while substitution reactions may produce various substituted derivatives .

Scientific Research Applications

2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol has several scientific research applications, including:

    Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of more complex molecules.

    Biology: Studied for its potential biological activities and interactions with various biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

    Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogs with Modified Benzyl Substituents

Compound A: 2-({3-Chloro-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}amino)ethanol (C₁₇H₁₉ClFNO₃)

  • Key Differences : Replaces isopropoxy with a fluorobenzyloxy group.
  • Impact :
    • The fluorobenzyloxy group increases lipophilicity (logP ~2.8) compared to isopropoxy (logP ~2.2), enhancing blood-brain barrier penetration .
    • The electron-withdrawing fluorine atom may improve metabolic stability but reduce solubility in aqueous media.
Parameter Target Compound Compound A
Molecular Weight ~367.8 g/mol (estimated) 339.79 g/mol
Substituents Cl, OCH(CH₃)₂, OCH₃ Cl, OCH₂C₆H₄F, OCH₃
Calculated logP ~2.2 ~2.8

Ethanolamine Derivatives with Varied Backbones

Compound B: 2-((2-methoxyethyl)(methyl)amino)ethanol (C₆H₁₅NO₂)

  • Key Differences : Lacks the substituted benzyl group; features methoxyethyl and methyl groups on the amine.
  • Impact :
    • Simplified structure reduces steric hindrance, favoring synthetic accessibility (88% yield reported) .
    • Lower molecular weight (133.19 g/mol) enhances solubility but limits target specificity.

Compound C : TAS-103 (C₁₉H₂₁Cl₂N₃O₂)

  • Key Differences: Contains a quinolinone core instead of a benzyl group.
  • Impact: The planar quinolinone system enables DNA intercalation, making it a topoisomerase inhibitor (IC₅₀ = 0.1 µM) .

BACE-1 Inhibitors with Aminoethylaminoethanol Moieties

Compound D: 2-amino-6-phenethylpyridine (C₁₃H₁₄N₂)

  • Key Differences : Pyridine core vs. benzyl group; shorter alkyl chain.
  • Impact :
    • Pyridine enhances π-π stacking with BACE-1 (IC₅₀ = 5 µM) .

    • The target compound’s chloro and isopropoxy groups may improve hydrophobic interactions but reduce solubility.

Pharmacological Implications

  • Enzyme Inhibition: The ethanolamine chain may mimic natural substrates of proteases (e.g., BACE-1) or kinases.
  • Antimicrobial Potential: Chloro and methoxy groups are common in antifungals (e.g., miconazole), suggesting possible activity against microbial targets.
  • Druglikeness : The molecular weight (~367.8 g/mol) and logP (~2.2) align with Lipinski’s rules, supporting oral bioavailability .

Biological Activity

2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol, a complex organic compound, exhibits significant biological activity due to its unique chemical structure, which includes chloro, isopropoxy, and methoxy groups. This compound has garnered attention for its potential applications in pharmacology and biochemistry.

PropertyValue
Molecular FormulaC15H27ClN2O3
Molecular Weight316.82 g/mol
IUPAC Name2-[2-[(3-chloro-5-methoxy-4-propan-2-yloxyphenyl)methylamino]ethylamino]ethanol
InChIInChI=1S/C15H25ClN2O3/c1-11(2)21-15-13(16)8-12(9-14(15)20-3)10-18-5-4-17-6-7-19/h8-9,11,17-19H,4-7,10H2,1-3H3
Canonical SMILESCC(C)OC1=C(C=C(C=C1Cl)CNCCNCCO)OC

The biological activity of 2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol is primarily mediated through its interaction with specific molecular targets, including receptors and enzymes. The compound's ability to modulate these targets can lead to various biochemical effects, which are crucial for its potential therapeutic applications.

Interaction with Biological Targets

  • Receptor Binding : The compound may interact with neurotransmitter receptors, influencing neuronal signaling pathways.
  • Enzyme Modulation : It can act as an inhibitor or activator of specific enzymes involved in metabolic processes.

Case Studies and Research Findings

  • Toxicological Assessment : An assessment indicated low acute toxicity in animal studies following dermal exposure. The compound was tested for skin sensitization potential and demonstrated significant stimulation indices at various concentrations, indicating its ability to provoke an immune response .
  • Pharmacological Studies : Research has shown that compounds structurally similar to 2-({2-[(3-Chloro-4-isopropoxy-5-methoxybenzyl)amino]ethyl}amino)ethanol exhibit promising results in modulating receptor activity related to neurological functions. For instance, studies on related compounds have highlighted their efficacy as positive allosteric modulators of NMDA receptors, which are crucial for synaptic plasticity and memory function .

Comparative Analysis with Similar Compounds

To understand the unique biological activity of this compound, it is essential to compare it with structurally similar compounds:

Compound NameBiological Activity
2-({2-[(3-Chloro-4-methoxybenzyl)amino]ethyl}amino)ethanolModerate receptor modulation
2-({2-[(3-Chloro-4-isopropylbenzyl)amino]ethyl}amino)ethanolLower potency compared to the target compound
2-({2-[(3-Chloro-4-methoxy-5-methylbenzyl)amino]ethyl}amino)ethanolSimilar activity but reduced specificity

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